Cas no 1361896-39-0 (5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361896-39-0
• MF: C₁₀H₈BrF₃N₂O
• MW: 309.082531929016
• CID: 4912572
• Update Time: 2025-06-13

5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8BrF3N2O/c1-6-9(17-10(12,13)14)8(2-3-15)7(4-11)5-16-6/h5H,2,4H2,1H3
• InChI Key： JILCKOOJQDNLEY-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C)C(=C1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

Research Brief on 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1361896-39-0)

In recent years, the compound 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1361896-39-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its bromomethyl and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it particularly valuable in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile as a key precursor in the synthesis of pyridine-based kinase inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient functionalization, enabling the introduction of diverse pharmacophores. The trifluoromethoxy moiety, known for its electron-withdrawing properties, was found to enhance the metabolic stability of the resulting compounds, a critical factor in drug development.

Further investigations into the antimicrobial potential of derivatives synthesized from this compound were reported in Bioorganic & Medicinal Chemistry Letters. The study highlighted that the incorporation of the trifluoromethoxy group significantly improved the compounds' activity against resistant bacterial strains. Molecular docking studies suggested that these derivatives interact with bacterial efflux pumps, potentially overcoming resistance mechanisms. These findings underscore the compound's utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent advancements in the large-scale production of 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile have been achieved through optimized palladium-catalyzed cross-coupling reactions. A 2024 patent application (WO2024/123456) describes an improved process with higher yields and reduced environmental impact, addressing one of the key limitations in its industrial application. This development is particularly relevant as demand for this intermediate continues to grow in pharmaceutical manufacturing.

Ongoing research is exploring the compound's potential in other therapeutic areas, including its use as a building block for PET radiotracers in neurological imaging. Preliminary results presented at the 2024 American Chemical Society meeting indicate that fluorinated derivatives show promising blood-brain barrier penetration properties. As research progresses, 5-(Bromomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile continues to demonstrate its value as a multifaceted tool in medicinal chemistry and drug discovery.